Cas no 1420795-06-7 ((2-Chloro-4,6-dimethyl-benzofuran-3-yl)-acetic acid)

• Product Name: (2-Chloro-4,6-dimethyl-benzofuran-3-yl)-acetic acid
• CAS No: 1420795-06-7
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 5160218
• Update Time: 2025-05-23

(2-Chloro-4,6-dimethyl-benzofuran-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4,6-dimethyl-benzofuran-3-yl)-acetic acid
• 3-Benzofuranacetic acid, 2-chloro-4,6-dimethyl-

• Inchi： 1S/C12H11ClO3/c1-6-3-7(2)11-8(5-10(14)15)12(13)16-9(11)4-6/h3-4H,5H2,1-2H3,(H,14,15)
• InChI Key： FVIACKPQRDGGIS-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC(C)=C2C(CC(O)=O)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2-Chloro-4,6-dimethyl-benzofuran-3-yl)-acetic acid

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2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid: A Comprehensive Overview

The compound 2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid, identified by the CAS number 1420795-06-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of the chloro and dimethyl substituents at specific positions on the benzofuran ring imparts unique chemical and biological properties to this molecule.

The synthesis of 2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the benzofuran core efficiently. The acetic acid moiety is introduced via nucleophilic substitution or esterification reactions, depending on the specific synthetic pathway chosen.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Studies have shown that 2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid exhibits selective activity against certain enzymes and receptors, making it a valuable candidate for anti-inflammatory and anti-cancer drug development. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The benzofuran framework is known for its stability and electronic properties, which make it suitable for applications in organic electronics. Researchers have investigated the use of 2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid as a precursor for synthesizing advanced materials such as conductive polymers and semiconductors.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of 2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid becomes crucial. Recent studies have employed computational chemistry techniques to predict its environmental fate and assess its potential risks to aquatic ecosystems.

In conclusion, 2-Chloro-4,6-Dimethyl-Benzofuran-3-Yl-Acetic Acid stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity position it as a key player in future research and development efforts. As advancements in synthetic chemistry continue to unfold, the potential of this compound to contribute to innovative solutions in medicine and materials science remains vast. ]]>